5-bromo-2-methyl-N-(3-methylpyridin-4-yl)thiophene-3-sulfonamide

• Molecular Formula: C11H11BrN2O2S2
• Molecular Weight: 347.3 g/mol
• SMILES: CC1=C(C=CN=C1)NS(=O)(=O)C2=C(SC(=C2)Br)C
• InChI: InChI=1S/C11H11BrN2O2S2/c1-7-6-13-4-3-9(7)14-18(15,16)10-5-11(12)17-8(10)2/h3-6H,1-2H3,(H,13,14)
• InChIKey: SHVABVQPFAXFKW-UHFFFAOYSA-N

5-Bromo-2-methyl-N-(3-methylpyridin-4-yl)thiophene-3-sulfonamide: Physicochemical and Structural Profile

5-Bromo-2-methyl-N-(3-methylpyridin-4-yl)thiophene-3-sulfonamide (CAS 1423472-17-6) is a heterocyclic sulfonamide featuring a 5-bromo-2-methylthiophene core linked via a sulfonamide bridge to a 3-methylpyridin-4-yl moiety . With a molecular weight of 347.25 Da (C₁₁H₁₁BrN₂O₂S₂), a computed LogP of 3.32, and a topological polar surface area (TPSA) of 59.06 Ų, the compound occupies physicochemical space consistent with fragment-like or lead-like screening libraries . It is commercially supplied at ≥98% purity for research use, with storage recommended at 2–8°C under dry, sealed conditions . The bromine atom at the thiophene 5-position serves as a synthetic handle for further diversification via cross-coupling chemistry, while the 3-methylpyridin-4-yl substituent presents a sterically and electronically differentiated N-aryl sulfonamide motif relative to common pyridin-2-yl or pyridin-3-yl regioisomers .

Fragment space Lead-like MW & TPSA

Synthetic handle 5-Bromo for cross-coupling

Isomer identity 3-Methylpyridin-4-yl motif

Purity grade High-purity specification

Why Closely Related Analogs Cannot Substitute the 3-Methylpyridin-4-yl Derivative

Within the 5-bromo-2-methylthiophene-3-sulfonamide series, even minor alterations to the N-substituent produce large shifts in lipophilicity, molecular flexibility, and hydrogen-bonding geometry that are consequential for target engagement, solubility, and metabolic stability. The 3-methylpyridin-4-yl derivative (LogP 3.32, 3 rotatable bonds) differs from its pyridin-2-ylmethyl analog (LogP 2.69, 4 rotatable bonds) by 0.63 LogP units , a difference exceeding the typical 0.5 LogP threshold considered meaningful for membrane permeability prediction [1]. The positional isomer bearing the 3-methylpyridin-2-yl group shares identical computed LogP and rotatable bond count with the target compound yet presents a fundamentally different intramolecular hydrogen-bonding environment: the pyridin-2-yl nitrogen can form a 6-membered intramolecular H-bond with the sulfonamide NH, whereas the pyridin-4-yl nitrogen of the target compound is geometrically incapable of such an interaction [2]. These property differences mean that even structural isomers sharing the same molecular formula (C₁₁H₁₁BrN₂O₂S₂, MW 347.25) cannot be presumed to exhibit equivalent solubility, permeability, protein binding, or off-target profiles in biological assays [1].

Pyridin-2-ylmethyl analog

~0.6 LogP unit lower lipophilicity; may significantly shift membrane permeability and non-specific binding profile

3-Methylpyridin-2-yl isomer

Forms intramolecular N···H–N bond; masks sulfonamide NH donor capacity, altering target engagement geometry

Des-bromo analog

Lacks 5-bromo handle; prevents late-stage Pd-catalyzed diversification for SAR exploration

• [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235–248. DOI: 10.1517/17460441003605098. View Source
• [2] Kuhn, B., Mohr, P., & Stahl, M. (2010). Intramolecular hydrogen bonding in medicinal chemistry. Journal of Medicinal Chemistry, 53(6), 2601–2611. DOI: 10.1021/jm100087s. View Source

Key Differentiation Evidence Against Closest Analogs

Lipophilicity Differentiation vs. Pyridin-2-ylmethyl Analog

The target compound exhibits a computed LogP of 3.32, compared with 2.69 for the pyridin-2-ylmethyl analog (CAS 1427541-23-8), representing a 0.63 LogP unit increase . The 3-methylpyridin-2-yl positional isomer (CAS 1427551-40-3) shares an identical LogP of 3.32 with the target, indicating that the methyl substitution on the pyridine ring, rather than the attachment point alone, is the primary driver of elevated lipophilicity . Within the broader 5-bromo-2-methylthiophene-3-sulfonamide series, the parent scaffold (CAS 1469244-84-5, MW 256.14, lacking any pyridyl substituent) has a substantially lower molecular weight and is expected to have a correspondingly lower LogP .

Lipophilicity shift

Data to verify

ΔLogP +0.63 vs. pyridin-2-ylmethyl analog; identical to 2-yl isomer

Supports lipophilicity-dependent assay selection

Computed LogP (XLogP3); experimental values unavailable

Evidence Dimension	Computed LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 3.32324
Comparator Or Baseline	Pyridin-2-ylmethyl analog (CAS 1427541-23-8): LogP = 2.69252; 3-methylpyridin-2-yl isomer (CAS 1427551-40-3): LogP = 3.32324
Quantified Difference	ΔLogP = +0.63 (vs. pyridin-2-ylmethyl analog); ΔLogP = 0.00 (vs. 3-methylpyridin-2-yl isomer)
Conditions	Computed values from Leyan vendor datasheets using standardized XLogP3 algorithm; experimental LogP values are not publicly available for these compounds

Why This Matters

A 0.63 LogP difference can translate to an approximately 4-fold difference in membrane partitioning, potentially altering cell permeability, non-specific protein binding, and in vivo distribution, making the target compound preferentially suited for applications requiring moderate-to-high lipophilicity.

Conformational Rigidity Advantage Over Pyridin-2-ylmethyl Analog

The target compound possesses 3 rotatable bonds, whereas the pyridin-2-ylmethyl analog (CAS 1427541-23-8) bears 4 rotatable bonds due to the methylene spacer linking the pyridine ring to the sulfonamide nitrogen . The 3-methylpyridin-2-yl isomer (CAS 1427551-40-3) also contains 3 rotatable bonds, indicating that the direct N-aryl linkage (present in the target compound) confers reduced flexibility compared to the N-alkyl linkage . The parent 5-bromo-2-methylthiophene-3-sulfonamide scaffold (CAS 1469244-84-5) has fewer than 3 rotatable bonds, but it lacks the pyridyl recognition element entirely . Lower rotatable bond counts are consistently associated with improved oral bioavailability in drug discovery datasets, with the optimal range being ≤10 and each additional rotatable bond correlating with a measurable decrease in the probability of acceptable oral bioavailability [1].

Rotatable bonds

Data to verify

3 rotatable bonds vs. 4 (pyridin-2-ylmethyl analog)

Reduced flexibility may lower entropic penalty upon binding

Cheminformatic count; confirm via conformational analysis

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	Pyridin-2-ylmethyl analog (CAS 1427541-23-8): 4 rotatable bonds; 3-methylpyridin-2-yl isomer (CAS 1427551-40-3): 3 rotatable bonds
Quantified Difference	ΔRotatable_Bonds = -1 (vs. pyridin-2-ylmethyl analog); ΔRotatable_Bonds = 0 (vs. 3-methylpyridin-2-yl isomer)
Conditions	Computed values from Leyan vendor datasheets; rotatable bond count defined by standard cheminformatics criteria (single bonds not in rings, not terminal)

Why This Matters

One fewer rotatable bond means reduced conformational entropy penalty upon target binding, potentially enhancing binding affinity by up to 0.5–1.5 kcal/mol per constrained bond, and improved probability of oral absorption.

• [1] Veber, D. F., Johnson, S. R., Cheng, H. Y., Smith, B. R., Ward, K. W., & Kopple, K. D. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615–2623. DOI: 10.1021/jm020017n. View Source

Intramolecular H-Bonding Geometry Differentiation

The target compound possesses 4 hydrogen bond acceptors and 1 hydrogen bond donor (the sulfonamide NH), identical in count to all pyridyl-containing analogs in the series . However, the geometric arrangement differs critically: the 3-methylpyridin-4-yl attachment places the pyridine nitrogen para to the sulfonamide junction, making it geometrically incapable of participating in intramolecular hydrogen bonding with the sulfonamide NH. In contrast, the 3-methylpyridin-2-yl isomer (CAS 1427551-40-3) positions the pyridine nitrogen ortho to the attachment point, enabling a 6-membered intramolecular N···H–N hydrogen bond [1]. This intramolecular H-bond in the 2-yl isomer is expected to reduce the compound's effective polarity and solvent-exposed H-bond donor capacity, whereas the target compound presents the sulfonamide NH as fully solvent-accessible and available for intermolecular target engagement [1][2].

H-bond geometry

Class-level

4-yl isomer: NH fully solvent-exposed; 2-yl isomer: 6-membered intramolecular H-bond

Maintains sulfonamide NH donor availability

Geometric inference from SMILES; experimental H-bond confirmation absent

Evidence Dimension	Intramolecular hydrogen bond capability and geometry
Target Compound Data	No intramolecular H-bond possible; sulfonamide NH fully solvent-exposed (pyridine N para to attachment, 4-bond separation)
Comparator Or Baseline	3-methylpyridin-2-yl isomer (CAS 1427551-40-3): Capable of 6-membered intramolecular N···H–N H-bond (pyridine N ortho to attachment); pyridin-2-ylmethyl analog (CAS 1427541-23-8): 5-bond separation, geometrically less favorable
Quantified Difference	Qualitative structural difference in intramolecular H-bond accessibility; experimental confirmation of differential NH exposure unavailable
Conditions	Geometric analysis based on SMILES structures and established principles of intramolecular H-bonding in N-aryl sulfonamides

Why This Matters

Differential intramolecular H-bonding directly affects the effective hydrogen bond donor capacity of the sulfonamide NH, which can influence target binding thermodynamics, aqueous solubility, and membrane permeability—selecting the 3-methylpyridin-4-yl isomer ensures the sulfonamide NH remains available for intermolecular recognition rather than being sequestered in an intramolecular interaction.

• [1] Kuhn, B., Mohr, P., & Stahl, M. (2010). Intramolecular hydrogen bonding in medicinal chemistry. Journal of Medicinal Chemistry, 53(6), 2601–2611. DOI: 10.1021/jm100087s. View Source
• [2] Alex, A., Millan, D. S., Perez, M., Wakenhut, F., & Whitlock, G. A. (2011). Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space. MedChemComm, 2(7), 669–674. DOI: 10.1039/C1MD00093D. View Source

5-Bromo Handle for Late-Stage Diversification

The target compound retains the 5-bromo substituent on the thiophene ring, enabling further functionalization via palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira) . In contrast, the des-bromo analog 2,5-dimethyl-4-(pyridin-4-yl)thiophene-3-sulfonamide (CAS 2138171-57-8, MW 268.4) replaces the bromine with a methyl group, precluding post-synthetic arylation or alkynylation at this position [1]. Additionally, the des-bromo analog differs fundamentally in its core structure: the pyridine is attached directly to the thiophene ring (C–C bond) rather than via a sulfonamide linker, rendering it a distinct chemotype rather than a true analog [1]. The parent 5-bromo-2-methylthiophene-3-sulfonamide scaffold (CAS 1469244-84-5) also retains the bromine handle but lacks the pyridyl recognition element altogether, limiting its utility in target-focused screening without further elaboration . Within the broader thiophene sulfonamide literature, 5-bromo derivatives have been utilized as key intermediates for constructing libraries of carbonic anhydrase inhibitors and endothelin receptor antagonists through Suzuki coupling [2].

Bromo diversification

Class-level

5-Br enables Suzuki, Sonogashira, Buchwald couplings; des-bromo analogs lack handle

Supports late-stage SAR library synthesis

Aryl bromide reactivity class; validate specific coupling conditions

Evidence Dimension	Synthetic versatility via bromine substituent
Target Compound Data	5-Bromo present: amenable to Pd-catalyzed cross-coupling for SAR library generation
Comparator Or Baseline	2,5-dimethyl-4-(pyridin-4-yl)thiophene-3-sulfonamide (CAS 2138171-57-8): 5-methyl instead of 5-bromo, cross-coupling not feasible; 5-bromo-2-methylthiophene-3-sulfonamide (CAS 1469244-84-5): retains bromine but lacks pyridyl group
Quantified Difference	Qualitative difference: presence vs. absence of aryl bromide handle for late-stage diversification
Conditions	Structural comparison based on published CAS entries and established synthetic methodology for aryl bromide functionalization

Why This Matters

The 5-bromo substituent allows procurement of a single advanced intermediate that can be elaborated into a focused library of analogs without resynthesizing the thiophene-sulfonamide core, reducing synthesis time and cost for SAR campaigns.

• [1] PubChem. 2,5-Dimethyl-4-(pyridin-4-yl)thiophene-3-sulfonamide. PubChem CID 165451764, CAS 2138171-57-8. https://pubchem.ncbi.nlm.nih.gov/compound/2_5-dimethyl-4-pyridin-4-ylthiophene-3-sulfonamide View Source
• [2] Žalubovskis, R. et al. (2016). 5-Substituted-benzylsulfanyl-thiophene-2-sulfonamides with Effective Carbonic Anhydrase Inhibitory Activity: Solution and Crystallographic Investigations. Bioorganic & Medicinal Chemistry. PDB: 5MJN. https://www.ncbi.nlm.nih.gov/ View Source

High Purity Specification Advantage

The target compound is supplied at a certified purity of ≥98% by both ChemScene (Cat. No. CS-0350569) and Leyan (Product No. 1421239), with storage specified as sealed in dry conditions at 2–8°C . The positional isomer 5-bromo-2-methyl-N-(3-methylpyridin-2-yl)thiophene-3-sulfonamide (CAS 1427551-40-3) is also supplied at 98% purity , while the pyridin-2-ylmethyl analog (CAS 1427541-23-8) shares the 98% specification . In contrast, the parent 5-bromo-2-methylthiophene-3-sulfonamide scaffold (CAS 1469244-84-5) is supplied at a lower purity of 95% . For applications requiring high reproducibility—such as quantitative biochemical assays, co-crystallization trials, or analytical method development—the 98% purity specification reduces the probability of impurity-derived artifacts relative to 95% material, where up to 5% of the mass may consist of unidentified impurities that can confound dose-response measurements or crystallization outcomes [1].

Purity specification

Specification review

≥98% target vs. 95% parent scaffold; impurity burden reduced ≥3 percentage points

May reduce impurity-derived assay artifacts

Vendor-reported specification; verify batch purity by HPLC/LC-MS

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (ChemScene CS-0350569; Leyan 1421239)
Comparator Or Baseline	5-Bromo-2-methylthiophene-3-sulfonamide (CAS 1469244-84-5): 95% (Leyan 1334743); positional isomer (CAS 1427551-40-3): 98% (Leyan 1421240); pyridin-2-ylmethyl analog (CAS 1427541-23-8): 98% (Leyan 1421241)
Quantified Difference	Target purity ≥98% vs. parent scaffold 95% (Δ ≥ 3 percentage points lower impurity burden)
Conditions	Vendor-reported purity specifications; actual batch-specific purity may vary and should be verified by the end user via HPLC, NMR, or LC-MS

Why This Matters

A 3-percentage-point difference in purity translates to at least 60% lower maximum impurity burden, which is critical for reproducible SAR data, crystallization, and assay quality control in drug discovery programs.

• [1] Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740. DOI: 10.1021/jm901137j. (On the importance of purity for assay reproducibility). View Source

Preferred Application Scenarios Based on Differentiated Properties

Fragment-Based and Lead-Like Screening Libraries

With a LogP of 3.32—0.63 units higher than the pyridin-2-ylmethyl analog—this compound is preferentially suited for screening libraries targeting hydrophobic binding pockets or protein-protein interaction interfaces where elevated lipophilicity enhances complementarity . Its MW (347.25 Da) and TPSA (59.06 Ų) place it in lead-like chemical space, making it appropriate for hit-to-lead optimization campaigns following fragment screening . Users selecting between isomeric N-pyridyl thiophene sulfonamides should prefer this compound when the target binding site demands a solvent-exposed sulfonamide NH donor, as the para pyridine nitrogen geometry precludes intramolecular H-bond sequestration [1].

Scaffold for Palladium-Catalyzed Cross-Coupling Diversification

The 5-bromo substituent on the thiophene ring makes this compound a versatile advanced intermediate for Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig coupling to generate focused analog libraries . Unlike the des-bromo analog 2,5-dimethyl-4-(pyridin-4-yl)thiophene-3-sulfonamide (CAS 2138171-57-8), which lacks a cross-coupling handle [2], this compound permits systematic exploration of aryl, heteroaryl, alkynyl, or amine substituents at the thiophene 5-position without resynthesizing the sulfonamide-pyridyl core. This is particularly valuable in medicinal chemistry SAR campaigns targeting kinases, bromodomains, or GPCRs where thiophene substitution profoundly affects potency and selectivity [3].

High-Purity Material for Quantitative Biochemical Assays

For quantitative biochemical or biophysical assays—including surface plasmon resonance (SPR), isothermal titration calorimetry (ITC), fluorescence polarization, or co-crystallization trials—the ≥98% purity specification reduces the risk of impurity-derived artifacts relative to lower-purity alternatives such as the parent 5-bromo-2-methylthiophene-3-sulfonamide scaffold (95%) . In dose-response curve generation, impurities at the 5% level can cause apparent IC₅₀ shifts, Hill slope distortions, or false-positive readouts [4]. The defined storage conditions (sealed, dry, 2–8°C) further support batch-to-batch reproducibility in longitudinal studies.

Computational Chemistry and Conformationally Constrained Ligand Design

The 3 rotatable bonds of the target compound, versus 4 for the pyridin-2-ylmethyl analog , confer reduced conformational flexibility that can translate to more predictable docking poses and lower entropy penalties upon binding. In structure-based drug design (SBDD) campaigns, the direct N-aryl linkage (lacking the flexible methylene spacer present in the pyridin-2-ylmethyl analog) provides a more rigid pharmacophore geometry that can be advantageous for achieving shape complementarity to pre-organized binding sites [1]. Furthermore, the computed LogP of 3.32 aligns with empirical guidelines for CNS drug discovery (LogP 2–4 range), suggesting potential utility in neurotherapeutic target campaigns [5].

Application

Selection Property

Validation Focus

Fragment-to-lead screening

Lead-like lipophilicity & TPSA

Assay-specific permeability and solubility confirmation

Cross-coupling diversification

5-Bromo synthetic handle

Pd-catalyzed coupling efficiency and functional group tolerance

Quantitative binding assays

High-purity specification

Impurity interference assessment in SPR, ITC, or FP formats

Conformationally constrained design

Reduced rotatable bond count (3 vs. 4)

Docking pose consistency and binding entropy estimation

• [1] Kuhn, B., Mohr, P., & Stahl, M. (2010). Intramolecular hydrogen bonding in medicinal chemistry. Journal of Medicinal Chemistry, 53(6), 2601–2611. DOI: 10.1021/jm100087s. View Source
• [2] PubChem. 2,5-Dimethyl-4-(pyridin-4-yl)thiophene-3-sulfonamide. PubChem CID 165451764, CAS 2138171-57-8. https://pubchem.ncbi.nlm.nih.gov/compound/2_5-dimethyl-4-pyridin-4-ylthiophene-3-sulfonamide View Source
• [3] Raju, B. et al. (1996). Thiophenesulfonamides as endothelin receptor antagonists. Journal of Medicinal Chemistry, 39(16), 3171–3187. (Exemplifies SAR of thiophene sulfonamide series.) View Source
• [4] Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740. DOI: 10.1021/jm901137j. View Source
• [5] Wager, T. T., Hou, X., Verhoest, P. R., & Villalobos, A. (2010). Moving beyond rules: The development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chemical Neuroscience, 1(6), 435–449. DOI: 10.1021/cn100008c. View Source